
Navigating the Environmental Journey of
Octanenitrile: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octanenitrile

Cat. No.: B114854 Get Quote

For Immediate Release

An in-depth guide providing a comprehensive overview of the environmental fate of

octanenitrile has been compiled for researchers, scientists, and drug development

professionals. This technical document summarizes key physicochemical properties and

degradation pathways, offering valuable insights into the compound's behavior and persistence

in the environment.

Physicochemical Properties
Octanenitrile (CAS No. 124-12-9), a saturated aliphatic nitrile, is a liquid at room temperature

with a boiling point of approximately 205.2°C and a melting point of -45.6°C.[1] It possesses a

moderate octanol-water partition coefficient (log Kow) of 2.75, suggesting a potential for

bioaccumulation.[1] Its water solubility is estimated to be around 234 mg/L at 25°C.[2] A

summary of its key physicochemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C8H15N

Molecular Weight 125.21 g/mol [2]

CAS Number 124-12-9 [2]

Boiling Point 205.2 °C [1]

Melting Point -45.6 °C [1]

Vapor Pressure 0.39 mmHg at 25°C [2]

Water Solubility 234 mg/L at 25°C [2]

Log Kow (Octanol-Water

Partition Coefficient)
2.75 [1]

Environmental Fate and Degradation
The environmental persistence of octanenitrile is governed by a combination of abiotic and

biotic degradation processes, as well as its mobility in various environmental compartments. A

general overview of its environmental fate is depicted in Figure 1.
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Figure 1: General environmental fate of octanenitrile.

Abiotic Degradation
Abiotic degradation processes, including atmospheric oxidation and hydrolysis, contribute to

the transformation of octanenitrile in the environment.

Atmospheric Degradation: In the atmosphere, octanenitrile is expected to be degraded

primarily by reaction with photochemically produced hydroxyl (OH) radicals. The estimated

atmospheric half-life, based on the rate constant predicted by the AOPWIN™ model within the

EPI Suite™, provides an indication of its persistence in air. The primary degradation products
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are likely to be smaller organic molecules, carbon dioxide, and nitrogen oxides. The

atmospheric degradation pathway is illustrated in Figure 2.
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Figure 2: Atmospheric degradation of octanenitrile by hydroxyl radicals.

Hydrolysis: The hydrolysis of the nitrile functional group can occur under both acidic and

alkaline conditions, leading to the formation of octanamide and subsequently octanoic acid and

ammonia. However, for simple aliphatic nitriles like octanenitrile, this process is generally slow

under environmental pH conditions (pH 4-9). The EPI Suite™ HYDROWIN™ model indicates

that rate constants for hydrolysis cannot be estimated for this structure, suggesting that

hydrolysis is not a significant degradation pathway for octanenitrile under typical

environmental conditions.[1]

A summary of the estimated abiotic degradation data is provided in Table 2.
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Degradation
Process

Parameter Estimated Value Model/Source

Atmospheric

Oxidation

OH Radical Reaction

Rate Constant

1.31 x 10^-11

cm³/molecule-sec

AOPWIN™ (EPI

Suite™ v4.11)

Atmospheric Half-life

(12-hr day, 1.5x10^6

OH/cm³)

0.98 days
AOPWIN™ (EPI

Suite™ v4.11)

Hydrolysis pH 7 Half-life
Not estimated

(negligible)

HYDROWIN™ (EPI

Suite™ v4.00)[1]

pH 8 Half-life
Not estimated

(negligible)

HYDROWIN™ (EPI

Suite™ v4.00)[1]

Biotic Degradation
Biodegradation is expected to be a significant pathway for the removal of octanenitrile from

soil and water. Microorganisms can utilize nitriles as a source of carbon and nitrogen through

enzymatic pathways. The primary mechanisms involve either a one-step hydrolysis to a

carboxylic acid and ammonia, catalyzed by a nitrilase, or a two-step process involving a nitrile

hydratase to form an amide, followed by an amidase to yield the carboxylic acid and ammonia.

While specific experimental data for the ready or inherent biodegradability of octanenitrile are

not readily available, predictions from the BIOWIN™ model in EPI Suite™ suggest that it is not

readily biodegradable. The BIOWIN 3 model, which estimates the ultimate biodegradation

timeframe, gives a value of 3.13, indicating that biodegradation may occur over weeks to

months.[3] A conceptual model of octanenitrile's fate in soil and water is shown in Figure 3.
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Figure 3: Conceptual model of octanenitrile's fate in soil and water.

A summary of the estimated biotic degradation data is provided in Table 3.

Degradation
Process

Parameter Estimated Value Model/Source

Aerobic

Biodegradation

Ready

Biodegradability

Does not biodegrade

fast

BIOWIN™ (EPI

Suite™ v4.11)

Ultimate

Biodegradation

Timeframe

3.13 (Weeks-Months)
BIOWIN 3 (EPI

Suite™ v4.11)[3]
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Mobility and Bioaccumulation
Mobility: The mobility of octanenitrile in soil is influenced by its tendency to adsorb to soil

organic carbon. The soil organic carbon-water partitioning coefficient (Koc) is a key parameter

for assessing this behavior. A higher Koc value indicates stronger adsorption and lower

mobility. The KOCWIN™ model in EPI Suite™ can be used to estimate this value.

Bioaccumulation: The potential for octanenitrile to accumulate in aquatic organisms can be

estimated by its bioconcentration factor (BCF). The BCF relates the concentration of a

chemical in an organism to the concentration in the surrounding water at steady state. The

BCFBAF™ model in EPI Suite™ provides an estimated BCF value based on the log Kow. A

screening-level BCF of 30.3 L/kg has been reported, suggesting a low potential for

bioaccumulation.[3]

Experimental Protocols
Detailed methodologies for determining the environmental fate parameters of chemicals are

outlined in various international guidelines, such as those from the Organisation for Economic

Co-operation and Development (OECD).

Hydrolysis: The rate of hydrolysis as a function of pH can be determined following the OECD

Guideline 111. This method involves dissolving the test substance in sterile aqueous buffer

solutions of different pH values (typically 4, 7, and 9) and monitoring its concentration over time

at a constant temperature.

Atmospheric Degradation: The rate of reaction with hydroxyl radicals in the gas phase can be

determined using a relative rate method, as described in protocols from the U.S. Environmental

Protection Agency. This involves irradiating a mixture of the test substance, a reference

compound with a known OH reaction rate constant, and an OH radical precursor (e.g., methyl

nitrite) in a smog chamber and monitoring the relative decay of the test and reference

compounds.

Biodegradation:

Ready Biodegradability: Assessed using methods described in OECD Guideline 301. These

tests screen for rapid and ultimate biodegradation in an aerobic aqueous medium. Common
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methods include the CO2 Evolution Test (OECD 301B) and the Closed Bottle Test (OECD

301D).

Inherent Biodegradability: If a substance is not readily biodegradable, its potential for

inherent biodegradation can be assessed using OECD Guideline 302. These tests use a

higher concentration of microorganisms and a longer incubation period.

Soil Sorption: The adsorption/desorption behavior in soil is determined using the batch

equilibrium method outlined in OECD Guideline 106. This involves equilibrating solutions of the

test substance with soil samples of varying organic carbon content and measuring the

distribution of the substance between the soil and water phases.

Bioaccumulation: The potential for bioaccumulation in fish is assessed following OECD

Guideline 305. This involves exposing fish to the test substance in water and measuring its

concentration in the fish tissue over time during an uptake and a depuration phase to

determine the bioconcentration factor (BCF).

Analytical Methods
The quantification of octanenitrile in environmental matrices such as water and soil typically

involves extraction followed by chromatographic analysis. Gas chromatography (GC) coupled

with a flame ionization detector (FID) or a mass spectrometer (MS) is a common and effective

method for the analysis of volatile and semi-volatile organic compounds like octanenitrile.

Sample preparation may involve liquid-liquid extraction for water samples and solvent

extraction for soil and sediment samples.

This technical guide provides a foundational understanding of the environmental fate of

octanenitrile based on available data and predictive models. Further experimental studies are

recommended to definitively determine its degradation rates and environmental persistence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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